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Compound of Interest

Compound Name: Acarbose EP Impurity G
CAS No.: 1013621-73-2
Cat. No.: B602125
Get Quote
. J

Executive Summary: Immediate Action Plan

Do NOT flush down the drain. Although Acarbose EP Impurity G (CAS 1013621-73-2) is
highly water-soluble and generally classified as non-hazardous by OSHA/GHS standards, it is
a bioactive oligosaccharide derivative.[1] Uncontrolled release into municipal water systems
can disrupt microbial carbohydrate metabolism in wastewater treatment plants.

Primary Disposal Method: High-Temperature Incineration.[1] Waste Classification: Non-RCRA
Regulated Chemical Waste (USA) / EWC 16 05 09 (EU).[1]

Chemical Identification & Characterization

To ensure you are handling the correct analyte, verify the identity against the following profile.
This impurity is an enzymatic elongation product often found in fermentation processes.
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Parameter

Specification

Common Name

Acarbose EP Impurity G

Chemical Name

-D-Glucopyranosyl

-acarboside

CAS Number

1013621-73-2

Molecular Formula

Molecular Weight

807.75 g/mol

Physical State

White to yellowish amorphous powder

Solubility

Very soluble in water; practically insoluble in

methylene chloride

Bioactivity

-Glucosidase Inhibitor (Potent)

Risk Assessment & Scientific Rationale
The "Non-Hazardous" Paradox

While Acarbose Impurity G has low acute toxicity (LD50 > 24 g/kg in rats for the parent

compound), it presents a bio-accumulative risk rather than a toxicological one.

e Mechanism of Action: Like Acarbose, Impurity G inhibits

-glucosidase enzymes.

o Environmental Impact: Release into the environment can inhibit the hydrolytic activity of

bacteria responsible for breaking down complex carbohydrates in aquatic ecosystems.

e Dust Hazard: As a hygroscopic powder, it can form sticky residues. Inhalation of fine dust

may cause sensitization or irritation to the respiratory tract of hypersensitive individuals.

Step-by-Step Disposal Protocols
A. Solid Waste (Pure Standard & Expired Vials)
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Applicability: Expired reference standards, weighing boat residues, solid spills.[1]

Segregation: Do not mix with oxidizers or strong acids. Keep separate from biohazardous
waste.[2]

Primary Containment: Place the solid material in a screw-cap high-density polyethylene
(HDPE) or glass jar.

Labeling: Affix a yellow "Chemical Waste" label.
o Text: "Non-Hazardous Pharmaceutical Waste - Acarbose Derivative."[1]
o Constituents: 100% Acarbose EP Impurity G.

Disposal: Transfer to a facility equipped for chemical incineration (Rotary Kiln).

B. Liquid Waste (HPLC Effluents & Stock Solutions)

Applicability: Mobile phases containing Impurity G, dissolved stock solutions.
e Solvent Compatibility Check:
o Agueous/Buffer Mixtures: Can be collected in "Agueous Waste" drums (pH 5-9).[1]

o Organic Mixtures (e.g., Acetonitrile/Methanol): Must be collected in "Flammable Solvent
Waste" drums.

Deactivation (Optional but Recommended): For high-concentration stock solutions (>10
mg/mL), treat with 1N HCI and heat (60°C for 30 mins) to hydrolyze the glycosidic bonds
before disposal, reducing bioactivity.[1]

e Final Stream: Incineration (Fuel Blending).

C. Contaminated Consumables
Applicability: Gloves, pipette tips, weighing paper.[1]

» Trace Contamination: Items with visible powder residue should be bagged in clear
polyethylene bags (4 mil thickness).
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o Disposal Path: Treat as "Lab Debris" destined for industrial incineration or a Class | landfill,
depending on local regulations. Do not place in regular office trash.

Visualized Workflows
Waste Segregation Logic

This decision tree ensures the impurity enters the correct waste stream based on its physical
state and solvent matrix.

Waste Generation:
Acarbose EP Impurity G

Physical State?

Solution

Solid (Powder/Residue) Liquid (Solution)

Solvent Type?

Water/Buffer

Container: HDPE Jar

Label: Non-Haz Pharm Waste
Dest: Incineration

>5% Organic

Contains Organics

Aqueous/Buffer Only (ACN, MeOH)

Container: Aqueous Waste Container: Flammable Solvents

Dest: Water Treatment/Incineration Dest: Fuel Blending/Incineration
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Figure 1: Decision logic for segregating Acarbose Impurity G waste streams to ensure
regulatory compliance.

Spill Response Protocol

Immediate actions to take in the event of a powder spill in the laboratory.

2. Don PPE 3. Containment
Nitrile gloves, Lab coat, Cover with damp paper towel
Safety Goggles, N95 (if dusty) to prevent dust generation

4. Cleanup
Scoop up material.
Wipe 3x with water.

5. Disposal
Place all materials in
Chemical Waste Container

1. Alert & Isolate
Mark area, notify personnel

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow minimizing dust inhalation risks.

Regulatory Framework
United States (RCRA)[1][2]

o Classification: Not a P-listed or U-listed hazardous waste.[1]
o Status: "Non-Regulated Chemical Waste."[3]

o Requirement: Despite non-hazardous status, Best Management Practices (BMP) dictate
incineration over landfill to prevent pharmaceutical pollutants in groundwater.

European Union (EWC)[1][2]

o Waste Code:16 05 09 (discarded chemicals other than those mentioned in 16 05 06, 16 05
07 or 16 05 08).[1]

o Note: If the impurity is part of a medicinal product batch (hospital setting), use 18 01 09. For
pure laboratory standards, 16 05 09 is the standard.

References

e European Directorate for the Quality of Medicines & HealthCare (EDQM).Acarbose
Monograph 2020: Impurity G Identification. European Pharmacopoeia.[4][5] [Link][1]
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¢ CleanChem Laboratories.Material Safety Data Sheet: Acarbose EP Impurity C (Structural
Analog). [Link]

¢ University of Otago.Laboratory Chemical Waste Disposal Guidelines. Health and Safety
Compliance.[6][7][8] [LinK]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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